2-Butanone, 1,1'-iminobis[3,3-dimethyl-

• CAS No.: 88686-46-8
• Molecular Formula: C12H23NO2
• Molecular Weight: 213.32 g/mol
• IUPAC Name: 1-[(3,3-dimethyl-2-oxobutyl)amino]-3,3-dimethylbutan-2-one
• InChI: InChI=1S/C12H23NO2/c1-11(2,3)9(14)7-13-8-10(15)12(4,5)6/h13H,7-8H2,1-6H3
• InChI Key: VEZBVZCNBRMPKX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)CNCC(=O)C(C)(C)C

Description

The compound "2-Butanone, 1,1'-iminobis[3,3-dimethyl-" is a derivative of 2-butanone (methyl ethyl ketone), where the ketone group is modified by an imino (-NH-) bridge linking two 3,3-dimethyl-2-butanone moieties. The imino group introduces basicity and hydrogen-bonding capabilities, distinguishing it from oxygen-bridged or halogen-substituted derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Butanone, 1,1’-iminobis[3,3-dimethyl- typically involves the reaction of 3,3-dimethyl-2-butanone with an appropriate amine under controlled conditions. The reaction is usually carried out in the presence of a catalyst to facilitate the formation of the imine linkage. The reaction conditions, such as temperature and solvent, are optimized to achieve high yields and purity of the desired product.

Industrial Production Methods

In an industrial setting, the production of 2-Butanone, 1,1’-iminobis[3,3-dimethyl- may involve large-scale batch or continuous processes. The choice of method depends on factors such as the desired production volume, cost considerations, and environmental regulations. Industrial production methods often incorporate advanced techniques such as distillation and crystallization to purify the final product.

Chemical Reactions Analysis

Types of Reactions

2-Butanone, 1,1’-iminobis[3,3-dimethyl- undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the imine group to an amine group.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reaction type. For example, oxidation may yield oxides, reduction may produce amines, and substitution reactions can result in a variety of substituted derivatives.

Scientific Research Applications

2-Butanone, 1,1’-iminobis[3,3-dimethyl- has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for pharmaceutical compounds.

Industry: It is utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-Butanone, 1,1’-iminobis[3,3-dimethyl- involves its interaction with molecular targets such as enzymes and receptors. The imine group plays a crucial role in these interactions, facilitating the binding of the compound to its targets. The pathways involved in its mechanism of action are complex and depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

3,3-Dimethyl-2-butanone (Pinacolone)

• Molecular Formula : C₆H₁₂O
• Molecular Weight : 100.16 g/mol
• CAS No.: 75-97-8
• Key Features: The dimethyl groups increase steric hindrance, reducing reactivity in nucleophilic additions compared to unsubstituted 2-butanone . Used as a solvent and intermediate in organic synthesis.

1,1-Dichloro-3,3-dimethyl-2-butanone

• Molecular Formula : C₆H₁₀Cl₂O
• Molecular Weight : 169.05 g/mol
• CAS No.: 22591-21-5
• Physical Properties :
  • Chlorine substituents enhance molecular weight and polarity, likely increasing boiling point relative to pinacolone.
• Key Features :
  • The electron-withdrawing chlorine atoms make the carbonyl group more electrophilic, favoring nucleophilic substitution reactions .

1,1'-Oxybis[3,3-dimethylbutane]

• Molecular Formula : C₁₂H₂₆O
• Molecular Weight : 186.33 g/mol
• CAS No.: 94113-51-6
• Physical Properties :
  • An ether derivative with two 3,3-dimethylbutane units linked by oxygen.
• Key Features :
  • The ether linkage reduces polarity compared to ketones, lowering solubility in polar solvents .

Comparative Analysis of Physical and Chemical Properties

Property	2-Butanone, 1,1'-iminobis[3,3-dimethyl- (Inferred)	3,3-Dimethyl-2-butanone	1,1-Dichloro-3,3-dimethyl-2-butanone	1,1'-Oxybis[3,3-dimethylbutane]
Molecular Formula	C₁₀H₂₀N₂O₂ (estimated)	C₆H₁₂O	C₆H₁₀Cl₂O	C₁₂H₂₆O
Molecular Weight	~200.28 (estimated)	100.16	169.05	186.33
Functional Groups	Ketone, imino bridge	Ketone	Ketone, dichloro	Ether
Boiling Point	Higher than pinacolone (due to imino bridge)	~106°C	>150°C (estimated)	Not reported
Reactivity	Basic imino group enables metal coordination	Sterically hindered ketone	Electrophilic carbonyl	Inert ether linkage

Gaps and Limitations

• Direct data on "2-Butanone, 1,1'-iminobis[3,3-dimethyl-" are absent in the provided evidence. Properties are inferred from structurally related compounds.
• Experimental validation of boiling points, solubility, and synthetic routes is required.